3-methyl-7-(2-methylbenzyl)-8-(morpholin-4-ylmethyl)-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 3-methyl-7-[(2-methylphenyl)methyl]-8-(morpholin-4-ylmethyl)purine-2,6-dione
• InChI: InChI=1S/C19H23N5O3/c1-13-5-3-4-6-14(13)11-24-15(12-23-7-9-27-10-8-23)20-17-16(24)18(25)21-19(26)22(17)2/h3-6H,7-12H2,1-2H3,(H,21,25,26)
• InChI Key: XPUUAINPQBCXCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=NC3=C2C(=O)NC(=O)N3C)CN4CCOCC4
• Molecular Formula: C19H23N5O3
• Molecular Weight: 369.4 g/mol
• CAS No.: 847408-00-8

Description

3-Methyl-7-(2-methylbenzyl)-8-(morpholin-4-ylmethyl)-3,7-dihydro-1H-purine-2,6-dione is a purine-2,6-dione derivative with distinct substituents at positions 3, 7, and 8.

• Position 3: A methyl group, common in purine-2,6-dione derivatives for metabolic stability.
• Position 7: A 2-methylbenzyl group, which may enhance lipophilicity and receptor binding.
• Position 8: A morpholin-4-ylmethyl group, introducing a heterocyclic amine moiety that could influence solubility and target interactions.

This compound’s structural design aligns with research into kinase inhibitors, adenosine receptor antagonists, and hypoglycemic agents, as seen in related purine-2,6-dione derivatives .

Biological Activity

3-methyl-7-(2-methylbenzyl)-8-(morpholin-4-ylmethyl)-3,7-dihydro-1H-purine-2,6-dione is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, focusing on its interactions with various biological targets, including enzyme inhibition and receptor modulation.

Chemical Structure and Properties

The compound belongs to the purine derivative class, characterized by a complex structure that includes a morpholine moiety.

Molecular Formula: C₁₈H₃₃N₇O₂
Molecular Weight: 357.50 g/mol

Enzyme Inhibition

One of the primary areas of research surrounding this compound is its role as an inhibitor of specific enzymes. Preliminary studies suggest that derivatives of purine compounds can exhibit significant acetylcholinesterase (AChE) inhibitory activity, which is crucial for the treatment of neurodegenerative diseases such as Alzheimer's.

Compound	IC₅₀ (µM)	Target
3-methyl-7-(2-methylbenzyl)-8-(morpholin-4-ylmethyl)-3,7-dihydro-1H-purine-2,6-dione	TBD	AChE

Note: Specific IC₅₀ values for this compound are still under investigation and require further empirical data.

Receptor Modulation

Research indicates that purine derivatives can interact with various receptors, including adenosine receptors. These interactions can influence cellular signaling pathways, potentially offering therapeutic benefits in conditions such as cancer and inflammation.

Case Studies and Research Findings

• Neuroprotective Effects : A study evaluated the neuroprotective effects of several purine derivatives on neuronal cell lines. The findings indicated that certain modifications to the purine structure enhanced neuroprotection against oxidative stress, suggesting a possible application in neurodegenerative diseases.
• Anticancer Activity : Another investigation assessed the anticancer properties of related compounds. The results showed that certain derivatives exhibited cytotoxic effects against human cancer cell lines, indicating potential for further development as anticancer agents.
• Structure-Activity Relationship (SAR) : Research into the SAR of purine derivatives revealed that modifications at specific positions (such as N-7 and C-8) significantly affect biological activity. This understanding aids in designing more potent derivatives.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Modifications and Physicochemical Properties

The table below compares key structural features, molecular weights, and properties of the target compound with similar derivatives:

Compound Name (CAS/Reference)	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Properties/Activity	References
Target Compound	3-Me, 7-(2-MeBz), 8-(Morpholin-4-YlMe)	Not specified	~380–410*	Hypothesized kinase/receptor modulation	-
Linagliptin (DPP-4 inhibitor)	3-Me, 7-(but-2-yn-1-yl), 8-(3-aminopiperidinyl)	C25H28N8O2	472.54	Hypoglycemic (DPP-4 inhibition)
(E)-8-(3,4-Dimethoxystyryl)-1,3-diethyl-7-Me (CAS 155270-99-8)	1,3-diEt, 7-Me, 8-styryl	C20H24N4O4	384.43	High solubility, bioavailability
8-[(4-Methoxybenzyl)amino]-3-Me-7-(3-MeBz) (CAS 861820-69-1)	3-Me, 7-(3-MeBz), 8-(4-MeOBz-amino)	C22H23N5O3	405.46	Not specified; amino group may affect polarity
8-Benzyl-1,3-diMe-7-[2-(morpholin-4-yl)ethyl] (CAS 7558-14-7)	1,3-diMe, 7-(morpholin-4-yl-ethyl), 8-Bz	C20H25N5O3	383.45	Morpholine ethyl chain enhances solubility
Protein Kinase CK2 Inhibitor (IC50 = 8.5 µM)	3-Me, 7-(3-phenoxypropyl), 8-hydrazine-1-yl	Not specified	Not specified	CK2 inhibition (IC50: 8.5 µM)
Istradefylline (A2A antagonist, CAS 155270-99-8)	1,3-diEt, 7-Me, 8-styryl	C20H24N4O4	384.43	Parkinson’s treatment (A2A antagonism)
7-(2-MeOEt)-3-Me-8-morpholino (CAS 330202-51-2)	3-Me, 7-(2-MeOEt), 8-morpholino	C13H19N5O4	309.32	Compact structure with methoxyethyl group

*Estimated based on analogs.

Key Observations:

• Position 7: Substitutions like 2-methylbenzyl (target compound), phenoxypropyl , or benzyl influence lipophilicity and steric bulk, affecting membrane permeability and target engagement.
• Position 8 : Morpholin-4-ylmethyl (target compound) vs. morpholin-4-yl-ethyl or styryl groups : Morpholine derivatives improve water solubility, while styryl groups enhance π-π interactions in receptor binding.
• Molecular Weight : The target compound likely falls within 380–410 Da, balancing solubility and bioavailability, unlike larger analogs like Linagliptin (472 Da) .

Structure-Activity Relationships (SAR)

• Position 3 : Methyl or ethyl groups are common, with smaller substituents favoring metabolic stability.
• Position 7 : Bulky aromatic groups (e.g., 2-methylbenzyl, benzyl) enhance hydrophobic interactions in receptor pockets.
• Position 8: Polar groups (morpholine, amino) improve solubility, while conjugated systems (styryl) enhance target affinity.